2-desamino-2-methylaminopterin
2-desamino-2-methylaminopterin
Brand Name:
Vulcanchem
CAS No.:
118869-52-6
VCID:
VC0047298
InChI:
InChI=1S/C20H21N7O5/c1-10-24-17(21)16-18(25-10)23-9-13(26-16)8-22-12-4-2-11(3-5-12)19(30)27-14(20(31)32)6-7-15(28)29/h2-5,9,14,22H,6-8H2,1H3,(H,27,30)(H,28,29)(H,31,32)(H2,21,23,24,25)/t14-/m0/s1
SMILES:
CC1=NC2=NC=C(N=C2C(=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C20H21N7O5
Molecular Weight:
439.4 g/mol
2-desamino-2-methylaminopterin
CAS No.: 118869-52-6
Main Products
VCID: VC0047298
Molecular Formula: C20H21N7O5
Molecular Weight: 439.4 g/mol
| CAS No. | 118869-52-6 |
|---|---|
| Product Name | 2-desamino-2-methylaminopterin |
| Molecular Formula | C20H21N7O5 |
| Molecular Weight | 439.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(4-amino-2-methylpteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H21N7O5/c1-10-24-17(21)16-18(25-10)23-9-13(26-16)8-22-12-4-2-11(3-5-12)19(30)27-14(20(31)32)6-7-15(28)29/h2-5,9,14,22H,6-8H2,1H3,(H,27,30)(H,28,29)(H,31,32)(H2,21,23,24,25)/t14-/m0/s1 |
| Standard InChIKey | XOSWZVVCHBBRAM-AWEZNQCLSA-N |
| Isomeric SMILES | CC1=NC2=NC=C(N=C2C(=N1)N)CNC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | CC1=NC2=NC=C(N=C2C(=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | CC1=NC2=NC=C(N=C2C(=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | 2-desamino-2-methylaminopterin |
| PubChem Compound | 164085 |
| Last Modified | Nov 11 2021 |
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